Cas no 1021061-33-5 (N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide)

• Product Name: N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide
• CAS No: 1021061-33-5
• MF: C₂₀H₂₄N₆O₂
• MW: 380.443563461304
• CID: 5457440
• PubChem ID: 42099756
• Update Time: 2025-06-09

N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1021061-33-5
• VU0505395-1
• N-(2-(4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-phenylpropanamide
• F2902-0288
• N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide
• N-[2-(4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-3-phenylpropanamide
• AKOS024475667
• N-[2-[4-(4-Morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzenepropanamide

• Inchi： 1S/C20H24N6O2/c27-18(7-6-16-4-2-1-3-5-16)21-8-9-26-20-17(14-24-26)19(22-15-23-20)25-10-12-28-13-11-25/h1-5,14-15H,6-13H2,(H,21,27)
• InChI Key： MGOUMVKITIRJAJ-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCN2C3C(C=N2)=C(N2CCOCC2)N=CN=3)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 380.19607403g/mol
• Monoisotopic Mass: 380.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.8±55.0 °C(Predicted)
• pka: 15.27±0.46(Predicted)

Additional information on N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide

Research Briefing on N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide (CAS: 1021061-33-5)

The compound N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide (CAS: 1021061-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in cancer cell proliferation. The morpholine and pyrazolo[3,4-d]pyrimidine moieties are critical for its binding affinity and selectivity, making it a promising candidate for targeted therapy. Structural-activity relationship (SAR) studies have further elucidated the importance of the phenylpropanamide group in enhancing its pharmacokinetic profile.

In vitro and in vivo experiments have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung carcinomas. Notably, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system (CNS) malignancies. However, challenges related to its metabolic stability and off-target effects remain areas of active investigation.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects, with preliminary results indicating a favorable toxicity profile. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its development, with the aim of advancing it to the next phase of clinical testing.

In conclusion, N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-phenylpropanamide represents a promising therapeutic agent with broad applicability in oncology. Future research should focus on optimizing its formulation and delivery to maximize clinical benefits while minimizing adverse effects.